2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide

• IUPAC Name: 2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-[(2-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C19H20ClNO3/c1-24-18-5-3-2-4-14(18)12-21(15-7-8-15)19(23)11-13-6-9-17(22)16(20)10-13/h2-6,9-10,15,22H,7-8,11-12H2,1H3
• InChI Key: NGKZHZKYHATJDR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CN(C2CC2)C(=O)CC3=CC(=C(C=C3)O)Cl
• Molecular Formula: C19H20ClNO3
• Molecular Weight: 345.8 g/mol

Description

2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide is a chemical compound that belongs to the class of cyclopropylamine derivatives. It has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of 2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide is not fully understood. However, it is believed to act on the central nervous system by modulating the activity of neurotransmitters such as dopamine, serotonin, and acetylcholine.
Biochemical and Physiological Effects:
Studies have shown that 2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide has significant biochemical and physiological effects. It has been found to reduce inflammation and pain by inhibiting the production of pro-inflammatory cytokines and prostaglandins. It has also been shown to enhance cognitive function and memory by increasing the levels of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide in lab experiments is its potent pharmacological activity. It has been found to be effective at low doses, which makes it an attractive candidate for drug development. However, one of the limitations of using this compound is its poor solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several future directions for research on 2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide. One area of interest is the development of more effective synthesis methods that can improve the yield and purity of the compound. Another area of research is the identification of its molecular targets and the elucidation of its mechanism of action. Additionally, more studies are needed to investigate its potential therapeutic applications in other diseases such as cancer and autoimmune disorders.

Synthesis Methods

The synthesis of 2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide involves the reaction of 3-chloro-4-hydroxybenzaldehyde with cyclopropylamine in the presence of acetic acid and acetic anhydride. The resulting product is then treated with 2-methoxybenzyl chloride to obtain the final compound.

Scientific Research Applications

2-(3-chloro-4-hydroxyphenyl)-N-cyclopropyl-N-(2-methoxybenzyl)acetamide has been studied extensively for its potential therapeutic applications in various diseases. It has been found to have anti-inflammatory, analgesic, and anticonvulsant properties. It has also shown promising results in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.